Cas no 148533-73-7 (5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole)

• Product Name: 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole
• CAS No: 148533-73-7
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 136720
• PubChem ID: 617535
• Update Time: 2025-06-14

5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-nitro-2-(4-pyridinyl)-
• 5-NITRO-2-(4-PYRIDINYL)-1H-BENZIMIDAZOLE
• 6-nitro-2-(4-pyridinyl)-1H-Benzimidazole
• 6-nitro-2-pyridin-4-yl-1H-benzimidazole
• 5-Nitro-2-<4-pyridyl>-benzimidazol
• AKOS BB-7919
• ASISCHEM D50988
• TIMTEC-BB SBB000793
• 5-NITRO-2-(4-PYRIDYL)BENZIMIDAZOLE
• 5-NITRO-2-PYRIDIN-4-YL-1H-BENZIMIDAZOLE
• 6023014
• ZERENEX E
• ZERENEX E/6023014
• Oprea1_248113
• 5-Nitro-2-(4-pyridinyl)-1H-benzimidazole #
• 5-NITRO-2-(4-PYRIDYL)-1H-1,3-BENZIMIDAZOLE
• SMR000429636
• 148533-73-7
• FT-0620687
• AKOS000297243
• 6-Nitro-2-(pyridin-4-yl)-1H-benzimidazole
• SCHEMBL14447534
• 6-Nitro-2-(4-pyridyl)-1H-benzo[d]imidazole (3e)
• DTXSID30347051
• 5-nitro-2-(pyridin-4-yl)-1H-1,3-benzodiazole
• CHEMBL160012
• BDBM50545112
• SR-01000512092
• 5-Nitro-2-pyridin-4-yl-1H-benzoimidazole
• EU-0051088
• HMS2790J05
• SR-01000512092-1
• MLS000767305
• Benzimidazole, 5-nitro-2-(4-pyridyl)-
• BDBM233001
• CS-0324316
• 5-nitro-2-(pyridine-4-yl)-1H-benzo[d]imidazole
• STK729514
• DB-026361
• 6-nitro-2-(pyridin-4-yl)-1H-1,3-benzodiazole
• 5-nitro-2-(pyridin-4-yl)-1H-benzimidazole
• HS-3856
• AF-960/00468008

• MDL： MFCD00447068
• Inchi： 1S/C12H8N4O2/c17-16(18)9-1-2-10-11(7-9)15-12(14-10)8-3-5-13-6-4-8/h1-7H,(H,14,15)
• InChI Key： MPOIUZUPKNLRIJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(C1C=CN=CC=1)=N2)=O

Computed Properties

• Exact Mass: 240.06500
• Monoisotopic Mass: 240.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.451
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6°C
• Refractive Index: 1.727
• PSA: 87.39000
• LogP: 3.05630

5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole Security Information

• Hazardous Material Identification：

Additional information on 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole

Comprehensive Overview of 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole (CAS No. 148533-73-7)

The compound 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole (CAS No. 148533-73-7) is a nitro-substituted benzimidazole derivative with a pyridine ring at the 2-position. This unique structure endows it with significant potential in pharmaceutical research, material science, and organic synthesis. Its molecular formula, C₁₂H₈N₄O₂, highlights its nitrogen-rich composition, making it a subject of interest for drug discovery and catalysis applications.

In recent years, 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole has gained attention due to its role in heterocyclic chemistry. Researchers are exploring its utility as a building block for biologically active molecules, particularly in the development of antimicrobial agents and anticancer compounds. The presence of the nitro group and the pyridine moiety enhances its reactivity, enabling diverse chemical modifications for tailored applications.

The synthesis of 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole typically involves condensation reactions between nitro-substituted benzene derivatives and pyridine-containing precursors. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and reduce environmental impact. This aligns with the growing demand for sustainable chemical processes in the industry.

From a structural-activity relationship perspective, the benzimidazole core of this compound is known for its ability to interact with biological targets, such as enzymes and receptors. The nitro group further contributes to its electron-withdrawing properties, which can influence binding affinity and metabolic stability. These characteristics make it a valuable scaffold for medicinal chemistry projects.

In the field of material science, 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole is investigated for its potential in organic electronics and luminescent materials. Its conjugated system and nitrogen heterocycles may facilitate charge transport, making it a candidate for OLEDs or sensors. Researchers are also examining its thermal stability for high-performance polymeric materials.

Given the rising interest in AI-driven drug design, computational studies on 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole have increased. Molecular docking and QSAR modeling are used to predict its interactions with proteins, accelerating the discovery of novel therapeutics. This aligns with trends in precision medicine and personalized healthcare.

For those seeking analytical methods, HPLC and LC-MS are commonly employed to characterize 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole. Its UV-Vis absorption profile and solubility data are critical for formulation studies. These details are often queried in scientific databases, reflecting the compound's relevance in quality control protocols.

In summary, 5-Nitro-2-(pyridin-4-yl)-1H-benzo[d]imidazole (CAS No. 148533-73-7) is a versatile compound with broad applications. Its pharmaceutical potential, material properties, and synthetic adaptability make it a focal point for interdisciplinary research. As science advances, its role in innovative technologies and therapeutic development is expected to expand further.